Cas no 61794-43-2 (Benzene, 1,2,4,5-tetrafluoro-3-iodo-6-(trifluoromethyl)-)

• Product Name: Benzene, 1,2,4,5-tetrafluoro-3-iodo-6-(trifluoromethyl)-
• CAS No: 61794-43-2
• MF: C₇F₇I
• MW: 343.968198776245
• CID: 466070
• PubChem ID: 15062277
• Update Time: 2025-04-19

Benzene, 1,2,4,5-tetrafluoro-3-iodo-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2,4,5-tetrafluoro-3-iodo-6-(trifluoromethyl)-
• 1,2,4,5-tetrafluoro-3-iodo-6-(trifluoromethyl)benzene
• SCHEMBL20823481
• 61794-43-2
• KMLBFBMEAWTLLH-UHFFFAOYSA-N
• DTXSID10567699
• 4-iodoheptafluorotoluene

• Inchi： 1S/C7F7I/c8-2-1(7(12,13)14)3(9)5(11)6(15)4(2)10
• InChI Key： KMLBFBMEAWTLLH-UHFFFAOYSA-N
• SMILES： IC1=C(C(=C(C(F)(F)F)C(=C1F)F)F)F

Computed Properties

• Exact Mass: 343.8928
• Monoisotopic Mass: 343.89329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0